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2-(Pyrrolidin-2-YL)ethanol

hydrochloride

Cat. No.: B596933 Get Quote

Introduction

2-(Pyrrolidin-2-YL)ethanol, commonly known as Prolinol, is a chiral amino alcohol derived from

the amino acid proline. It serves as a crucial and versatile chiral building block in the field of

organic synthesis.[1] Due to the high optical purity and ready availability of its precursor,

proline, enantiomerically pure forms of prolinol are widely accessible.[1] The compound is

typically handled and stored as its hydrochloride salt, 2-(Pyrrolidin-2-YL)ethanol
hydrochloride, to enhance stability and ease of use.

Applications in Research and Drug Development

The primary application of 2-(Pyrrolidin-2-YL)ethanol hydrochloride lies in its use as a chiral

auxiliary and a precursor in the asymmetric synthesis of complex molecules. Its bifunctional

nature (containing both an amine and a hydroxyl group) allows for the construction of various

chiral ligands, catalysts, and pharmacologically active compounds.[2][3]

Researchers in drug development utilize prolinol derivatives to synthesize a wide range of

therapeutic agents. The pyrrolidine scaffold is a common motif in many pharmaceuticals. The

biological context of its precursor, L-proline, is also of significant interest. The proline

biosynthetic pathway, involving the enzyme pyrroline-5-carboxylate reductase (PYCR), is

implicated in cancer metabolism, making intermediates and analogs relevant for study in

oncology.[4][5]
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Synthesis Overview

The most direct and common method for synthesizing 2-(Pyrrolidin-2-YL)ethanol is the

reduction of the carboxylic acid group of L-proline.[1][6] This is typically achieved using a

powerful reducing agent, such as lithium aluminum hydride (LiAlH₄). The resulting prolinol base

is then converted to its hydrochloride salt by treatment with hydrochloric acid.

Quantitative Data Summary
The following table summarizes the key properties of the final product.

Property Value Reference

Chemical Name
2-(Pyrrolidin-2-YL)ethanol

hydrochloride
[7]

CAS Number 19432-88-3 [7]

Molecular Formula C₆H₁₄ClNO [7]

Molecular Weight 151.63 g/mol [7]

Canonical SMILES C1CC(NC1)CCO [7]

Appearance White to off-white solid General

Precursor L-Proline [1]

Experimental Protocols
Protocol 1: Synthesis of 2-(Pyrrolidin-2-YL)ethanol (Prolinol) via Reduction of L-Proline

This protocol details the reduction of L-proline to L-prolinol using lithium aluminum hydride

(LiAlH₄).

Materials and Reagents:

L-Proline

Lithium aluminum hydride (LiAlH₄)
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Anhydrous Tetrahydrofuran (THF)

Sodium sulfate (Na₂SO₄), anhydrous

Deionized water

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), carefully add a

suspension of LiAlH₄ in anhydrous THF to a three-necked round-bottom flask equipped with

a reflux condenser, a dropping funnel, and a magnetic stirrer.

Addition of Proline: Dissolve L-proline in anhydrous THF and add it dropwise to the LiAlH₄

suspension via the dropping funnel. The addition should be controlled to maintain a gentle

reflux.

Reaction: After the addition is complete, heat the mixture to reflux and maintain for several

hours until the reaction is complete (monitor by TLC).

Quenching: Cool the reaction mixture in an ice bath. Cautiously quench the excess LiAlH₄ by

the slow, dropwise addition of water, followed by a 15% aqueous NaOH solution, and then

again by water.

Workup: Filter the resulting solid (aluminum salts) and wash it thoroughly with THF.
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Extraction: Combine the filtrate and the washings. Dry the organic solution over anhydrous

sodium sulfate.

Concentration: Filter off the drying agent and concentrate the solution using a rotary

evaporator to yield crude 2-(Pyrrolidin-2-YL)ethanol as an oil or low-melting solid.

Protocol 2: Preparation of 2-(Pyrrolidin-2-YL)ethanol Hydrochloride

This protocol describes the conversion of the prolinol base to its hydrochloride salt.

Materials and Reagents:

2-(Pyrrolidin-2-YL)ethanol (from Protocol 1)

Anhydrous diethyl ether (or other suitable solvent like isopropanol)

Hydrochloric acid solution (e.g., 2M in diethyl ether or gaseous HCl)

Beaker or flask

Magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Dissolution: Dissolve the crude 2-(Pyrrolidin-2-YL)ethanol in a minimal amount of anhydrous

diethyl ether.

Acidification: While stirring, slowly add a solution of hydrochloric acid in diethyl ether. A white

precipitate of the hydrochloride salt will form immediately.

Isolation: Continue stirring for a short period to ensure complete precipitation. Collect the

solid product by vacuum filtration.

Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to

remove any unreacted starting material or impurities.
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Drying: Dry the purified 2-(Pyrrolidin-2-YL)ethanol hydrochloride product under vacuum.
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Caption: Workflow for the synthesis of 2-(Pyrrolidin-2-YL)ethanol HCl.
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Caption: Biological and synthetic relationship of L-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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